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Compound of Interest

Compound Name: 3-Amino-2-methylbenzoic acid

Cat. No.: B181732

An In-depth Technical Guide to 3-Amino-2-methylbenzoic Acid

Introduction

3-Amino-2-methylbenzoic acid, also known by its synonyms 3-Amino-o-toluic acid and 2-
methyl-3-aminobenzoic acid, is an aromatic amino acid of significant interest in the fields of
organic synthesis and medicinal chemistry.[1][2][3] Its molecular architecture, featuring a
carboxylic acid, an amino group, and a methyl group on a benzene ring, provides a unique
platform for chemical functionalization.[3][4] This dual functionality makes it a versatile building
block and a critical intermediate in the synthesis of complex organic molecules, including active
pharmaceutical ingredients (APIs).[1][4] This guide offers a comprehensive technical overview
of its properties, synthesis, applications, and safe handling protocols, designed for researchers
and professionals in drug development and chemical synthesis.

Part 1: Core Molecular and Physicochemical Profile

The utility of any chemical intermediate begins with a thorough understanding of its
fundamental properties. These identifiers and characteristics are crucial for experimental
design, reaction optimization, and ensuring purity.

Molecular Identifiers and Properties

A consistent set of identifiers is essential for accurately sourcing and documenting this
compound in a research or manufacturing setting.
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Identifier Value Source(s)
Molecular Formula CsHsNO2 [1][5]
Molecular Weight 151.16 g/mol [1][2][5][6]
CAS Number 52130-17-3 [5][6][7]

BYHMLZGICSEKIY-
InChl Key (8]
UHFFFAOYSA-N

White to off-white or pale
Appearance reddish-yellow crystalline [1][2]

powder

Physicochemical Characteristics

The physical properties of 3-Amino-2-methylbenzoic acid dictate its behavior in various
solvents and thermal conditions, which is critical for developing purification and reaction

protocols.
Property Value Source(s)
Melting Point 178-181 °C (lit.) [1151[7]
Boiling Point 347.3 £ 30.0 °C at 760 mmHg [2]
Density ~1.3+0.1 g/cm? [2]
Solubility increases with
temperature in various
Solubility solvents. It is more soluble in

alcohols and esters than in

water and acetonitrile.[9]

Part 2: Synthesis and Characterization

The reliable synthesis and rigorous characterization of 3-Amino-2-methylbenzoic acid are
paramount for its application in sensitive fields like drug development. The most prevalent
synthetic route involves the reduction of its nitro precursor.
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Common Synthesis Pathway: Catalytic Hydrogenation

The conversion of 2-methyl-3-nitrobenzoic acid to 3-Amino-2-methylbenzoic acid is efficiently
achieved through catalytic hydrogenation. This method is favored for its high yield and clean
conversion. The choice of a Palladium on Carbon (Pd-C) catalyst is strategic; palladium is
highly effective at activating molecular hydrogen, facilitating the reduction of the nitro group
without affecting the carboxylic acid or the aromatic ring.[5][7]
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Caption: Workflow for the synthesis of 3-Amino-2-methylbenzoic acid.

Experimental Protocol: Synthesis

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b181732?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-amino-2-methylbenzoic-acid.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7104819.htm
https://www.benchchem.com/product/b181732?utm_src=pdf-body-img
https://www.benchchem.com/product/b181732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol is a self-validating system, where successful execution yields a product whose

purity can be confirmed by the characterization methods outlined in the next section.

Objective: To synthesize 3-Amino-2-methylbenzoic acid from 2-methyl-3-nitrobenzoic acid.

Materials:

2-methyl-3-nitrobenzoic acid (2 g, 12.12 mmol)[5]
5% Palladium on Carbon (Pd-C) catalyst (0.10 g)[5]
Ethyl acetate

Hydrogen gas (balloon pressure)

Silica gel (60-120 mesh)

Dichloromethane (DCM)

Ethanol

Procedure:

Reaction Setup: Dissolve 2-methyl-3-nitrobenzoic acid in ethyl acetate within a two-necked
round-bottomed flask.[5]

Catalyst Addition: Carefully add the 5% Pd-C catalyst to the solution.[5]

Hydrogenation: Seal the flask and introduce a hydrogen atmosphere (e.g., via a hydrogen-
filled balloon).[5]

Reaction: Stir the mixture vigorously for 15 hours at room temperature.[5] The progress can
be monitored by Thin Layer Chromatography (TLC).

Catalyst Removal: Upon reaction completion, filter the mixture through a pad of Celite to
remove the Pd-C catalyst.
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e Solvent Evaporation: Remove the ethyl acetate from the filtrate by distillation under reduced
pressure to yield the crude product.[5][7]

« Purification: Purify the crude solid by column chromatography using a silica gel column and a
solvent system of dichloromethane and ethanol (e.g., 99.5:0.5 v/v) as the eluent.[5][7]

o Final Product: Collect the pure fractions and evaporate the solvent to obtain 3-Amino-2-
methylbenzoic acid as a pure white solid. A typical yield is around 90%.[5]

Spectroscopic Validation

Confirming the identity and purity of the synthesized compound is a critical step.

« Infrared (IR) Spectroscopy: The IR spectrum provides definitive evidence of the functional
groups. Key vibrational frequencies (v) include a peak around 3244 cm~! corresponding to
the N-H stretch of the amine, a sharp peak at 1724 cm~1 for the C=0 stretch of the
carboxylic acid, and a signal at 1284 cm~! for the C-N stretch of the aromatic amine.[5][7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm
the proton environment of the molecule's structure.[8]

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.[8]
[10]

Part 3: Applications in Drug Development and
Organic Synthesis

3-Amino-2-methylbenzoic acid is not an end product but a vital starting point for more
complex molecules. Its bifunctional nature allows for diverse synthetic transformations.[4]

The primary application lies in its role as a pharmaceutical intermediate.[4][11] It is a key
building block in the synthesis of anti-inflammatory and analgesic medications.[1][4] The
specific arrangement of the functional groups on the aromatic ring is crucial for achieving the
desired molecular architecture and, consequently, the biological activity of the final drug
product. Notably, it is a recognized intermediate in the synthesis of Lenalidomide, a powerful
immunomodulatory drug used to treat certain cancers.[2] Beyond pharmaceuticals, it also finds
use in creating agrochemicals and specialized dyes.[4]
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Caption: Role of 3-Amino-2-methylbenzoic acid as a chemical precursor.

Part 4: Safety, Handling, and Storage

Proper handling of any chemical reagent is fundamental to laboratory safety.

Hazard Identification

This compound is classified with specific hazards that require attention during handling.
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Hazard Class GHS Code Description Source(s)
Skin Irritation H315 Causes skin irritation [12][13]
o Causes serious eye
Eye Irritation H319 S [12][13]
irritation

May cause respiratory

Respiratory Irritation H335 T [13]
irritation

GHSO07 (Exclamation

Pictogram
Mark)

Signal Word Warning [12]

Safe Handling and Emergency Procedures

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood, to prevent dust dispersion.[12][14] Eyewash stations and safety showers should be

readily accessible.[14]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[14][15]

o Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.
[12][14]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.
Avoid breathing dust.[14]

» Handling Advice: Wash hands and any exposed skin thoroughly after handling.[12][14] Avoid
contact with skin, eyes, and clothing.[12]

o First Aid Measures:

o If on Skin: Wash off with plenty of soap and water. If irritation occurs, seek medical
attention.[12][14]
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o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.
[14]

o If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[12]
[14]

Storage Recommendations

To maintain its integrity and ensure safety, store 3-Amino-2-methylbenzoic acid in a cool,
shaded, and well-ventilated area.[12] Keep the container tightly closed to prevent moisture
absorption and contamination.[12][14]

Conclusion

3-Amino-2-methylbenzoic acid is a cornerstone intermediate in modern organic and
medicinal chemistry. Its well-defined physicochemical properties, straightforward synthesis, and
versatile reactivity make it an invaluable tool for researchers and drug development
professionals. A comprehensive understanding of its characteristics, coupled with stringent
adherence to safety protocols, is essential for harnessing its full potential in the creation of
novel pharmaceuticals and other advanced chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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